6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine
Overview
Description
“6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine” is a chemical compound with the molecular formula C10H8BrN3O and a molecular weight of 266.093 . It is a type of pyridinamine, which are important intermediates with many applications in the chemical industry . Pyridine derivatives are in great demand as synthons for pharmaceutical products and are used either as biologically active substances or as building blocks for polymers with unique physical properties .
Synthesis Analysis
The synthesis of pyridine derivatives like “6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine” can be achieved through oxyfunctionalization using whole cells of Burkholderia sp. MAK1 . This method involves the conversion of different pyridin-2-amines and pyridin-2-ones into their 5-hydroxy derivatives . Moreover, several methylpyridines as well as methylated pyrazines were converted to appropriate N-oxides .Molecular Structure Analysis
The molecular structure of “6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine” consists of a pyridine ring with a bromine atom and an amine group attached to it . The presence of these functional groups contributes to the chemical reactivity and potential applications of this compound.Chemical Reactions Analysis
Pyridin-2-amines, like “6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine”, serve as a starting material for the production of fused heterocycles, including imidazo-derivatives that possess significant biological activities similar to those of antiviral and immunosuppressive agents .Scientific Research Applications
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Imidazole Containing Compounds
- Scientific Field : Medicinal Chemistry .
- Application Summary : Imidazole is a five-membered heterocyclic moiety that possesses a broad range of chemical and biological properties. It has become an important synthon in the development of new drugs .
- Methods of Application : Synthesis of imidazole containing compounds involves various synthetic routes .
- Results or Outcomes : The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
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N-(pyridin-2-yl)amides and Imidazo[1,2-a]pyridines
- Scientific Field : Pharmaceutical Chemistry .
- Application Summary : N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines have received great attention due to their varied medicinal applications .
- Methods of Application : These compounds are synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions .
- Results or Outcomes : These compounds serve as pharmacophores for many molecules with significant biological and therapeutic value .
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Pyrimidinamine Derivatives
- Scientific Field : Agricultural Chemistry .
- Application Summary : Pyrimidinamine derivatives are considered promising agricultural compounds because of their outstanding activity and their mode of action which is different from other fungicides .
- Methods of Application : A series of pyrimidinamine derivatives were designed and synthesized using pyrimidifen as a template according to the bioisosterism .
- Results or Outcomes : Among these compounds, (S)-5-chloro-6-(difluoromethyl)-2-methyl-N-(1-((5-(trifluoromethyl)pyridin- 2-yl)oxy)propan-2-yl)pyrimidin-4-amine, T33, had the best control effect on corn rust with EC50 values of 0.60 mg/L, versus commercial fungicide tebuconazole (1.65 mg/L) .
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5-Bromopyridine Derivatives
- Scientific Field : Organic Chemistry .
- Application Summary : 5-Bromopyridine derivatives are used in a wide range of chemical reactions due to their reactivity .
- Methods of Application : These compounds are synthesized from various starting materials and under different reaction conditions .
- Results or Outcomes : The derivatives of 5-Bromopyridine show different chemical properties and can be used in various chemical reactions .
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1-Methyl-3-pyridin-3-yl-1H-pyrazol-5-amine
- Scientific Field : Organic Chemistry .
- Application Summary : This compound is a derivative of pyridin-3-amine, which is structurally similar to “6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine”. It’s used in various scientific research .
- Methods of Application : The synthesis of this compound involves various organic chemistry techniques .
- Results or Outcomes : The specific results or outcomes depend on the context of the research. More detailed information would be available in specific research papers .
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6-(5-Bromopyridin-3-yl)-1,3,5-triazine-2,4-diamine
- Scientific Field : Organic Chemistry .
- Application Summary : This compound is structurally similar to “6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine”. It’s used in various scientific research .
- Methods of Application : The synthesis of this compound involves various organic chemistry techniques .
- Results or Outcomes : The specific results or outcomes depend on the context of the research. More detailed information would be available in specific research papers .
Future Directions
The future directions for “6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine” and similar compounds involve their use in the synthesis of pharmaceutical products and polymers with unique physical properties . The development of efficient synthesis methods, like the oxyfunctionalization using whole cells of Burkholderia sp. MAK1, is a promising area of research .
properties
IUPAC Name |
6-(5-bromopyridin-3-yl)oxypyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN3O/c11-7-3-9(6-13-4-7)15-10-2-1-8(12)5-14-10/h1-6H,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISBRHMDXOFUITO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1N)OC2=CC(=CN=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-[(5-Bromopyridin-3-yl)oxy]pyridin-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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